Cas no 1897323-89-5 (3-(3-Methoxy-2-methylphenyl)-1,2-oxazole-5-carboxylic acid)

• Product Name: 3-(3-Methoxy-2-methylphenyl)-1,2-oxazole-5-carboxylic acid
• CAS No: 1897323-89-5
• MF: C₁₂H₁₁NO₄
• MW: 233.220043420792
• CID: 5766126
• PubChem ID: 117337508
• Update Time: 2025-07-19

3-(3-Methoxy-2-methylphenyl)-1,2-oxazole-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1897323-89-5
• EN300-1763338
• 3-(3-methoxy-2-methylphenyl)-1,2-oxazole-5-carboxylic acid
• 3-(3-Methoxy-2-methylphenyl)-1,2-oxazole-5-carboxylic acid

• Inchi： 1S/C12H11NO4/c1-7-8(4-3-5-10(7)16-2)9-6-11(12(14)15)17-13-9/h3-6H,1-2H3,(H,14,15)
• InChI Key： OJKBZVQDLINPIX-UHFFFAOYSA-N
• SMILES： O(C)C1=CC=CC(C2C=C(C(=O)O)ON=2)=C1C

Computed Properties

• Exact Mass: 233.06880783g/mol
• Monoisotopic Mass: 233.06880783g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 284
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 72.6Ų

Additional information on 3-(3-Methoxy-2-methylphenyl)-1,2-oxazole-5-carboxylic acid

Comprehensive Overview of 3-(3-Methoxy-2-methylphenyl)-1,2-oxazole-5-carboxylic acid (CAS No. 1897323-89-5)

3-(3-Methoxy-2-methylphenyl)-1,2-oxazole-5-carboxylic acid (CAS No. 1897323-89-5) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This oxazole derivative is characterized by its unique molecular structure, combining a methoxy-substituted phenyl ring with a carboxylic acid-functionalized oxazole moiety. Its structural features make it a promising candidate for various applications, particularly in drug discovery and material science.

The compound's CAS number 1897323-89-5 serves as a unique identifier in chemical databases, ensuring precise tracking in regulatory and research contexts. Researchers often search for "3-(3-Methoxy-2-methylphenyl)-1,2-oxazole-5-carboxylic acid synthesis" or "CAS 1897323-89-5 applications," reflecting growing interest in its synthetic pathways and potential uses. Recent trends in green chemistry have also spurred inquiries into eco-friendly methods for producing such heterocyclic compounds, aligning with global sustainability goals.

From a pharmacological perspective, oxazole-based molecules like this are frequently explored for their bioactive properties. The presence of both methoxy and carboxylic acid groups enhances its ability to interact with biological targets, making it relevant in studies targeting enzyme inhibition or receptor modulation. These attributes tie into broader industry trends, such as the search for "small molecule therapeutics" and "precision medicine scaffolds," which dominate current pharmaceutical discourse.

In material science, the compound's aromatic-oxazole hybrid structure offers potential in designing organic semiconductors or photoactive materials. This aligns with rising demand for "advanced organic electronic materials"—a hot topic in renewable energy and wearable technology sectors. Its thermal stability and tunable solubility (via the carboxylic acid group) further broaden its utility in polymer chemistry applications.

Analytical characterization of CAS 1897323-89-5 typically involves techniques like HPLC purity analysis, NMR spectroscopy, and mass spectrometry—methods frequently queried by quality control specialists. The compound’s logP and pKa values (often searched alongside "physicochemical properties of oxazoles") are critical for predicting its behavior in biological or environmental systems.

Regulatory compliance for 3-(3-Methoxy-2-methylphenyl)-1,2-oxazole-5-carboxylic acid adheres to standard chemical safety protocols, with SDS documentation emphasizing proper handling. While not classified as hazardous, its research use requires standard laboratory precautions—a point underscored by searches for "safe handling of carboxylic acid derivatives."

The future outlook for this compound remains robust, particularly as AI-driven molecular design platforms accelerate the discovery of novel heterocyclic therapeutics. Its structural versatility positions it as a potential building block for next-generation bioconjugates or catalysts, topics gaining traction in scientific literature and patent filings.